Cas no 1110667-88-3 (anabaenopeptin 908)

• Product Name: anabaenopeptin 908
• CAS No: 1110667-88-3
• MF: C₄₅H₆₈N₁₀O₁₀
• MW: 909.082430839539
• CID: 2004908
• Update Time: 2025-04-21

anabaenopeptin 908 Chemical and Physical Properties

Names and Identifiers

• anabaenopeptin 908
• Anabaenopeptins 908

• Inchi： 1S/C45H68N10O10/c1-6-27(4)37-40(60)48-24-8-7-10-32(51-45(65)52-34(43(63)64)11-9-25-49-44(46)47)38(58)53-36(26(2)3)41(61)50-33(22-16-28-12-18-30(56)19-13-28)42(62)55(5)35(39(59)54-37)23-17-29-14-20-31(57)21-15-29/h12-15,18-21,26-27,32-37,56-57H,6-11,16-17,22-25H2,1-5H3,(H,48,60)(H,50,61)(H,53,58)(H,54,59)(H,63,64)(H4,46,47,49)(H2,51,52,65)
• InChI Key： FPSCSFRHCCJLDN-UHFFFAOYSA-N
• SMILES： CCC(C1C(=O)NCCCCC(NC(NC(C(=O)O)CCCNC(=N)N)=O)C(=O)NC(C(C)C)C(=O)NC(CCC2C=CC(O)=CC=2)C(=O)N(C)C(CCC2C=CC(O)=CC=2)C(=O)N1)C

Computed Properties

• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 65
• XLogP3: 1.024

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclic peptides